Cas no 16611-84-0 (Anacardic Acid)

• Product Name: Anacardic Acid
• CAS No: 16611-84-0
• MF: C₂₂H₃₆O₃
• MW: 348.51944732666
• MDL: MFCD07368254
• CID: 139965
• PubChem ID: 329770923
• Update Time: 2025-06-18

Anacardic Acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-hydroxy-6-pentadecyl-
• Ginkgolic Acid (C15:0)
• (15:0)-Anacardic acid
• 2-Hydroxy-6-pentadecyl Benzoic Acid
• Anacardic acid
• Anacardic acid ( 6-Pentadecylsalicylic acid)
• Ginkgolic acid C15:0
• 22:0-Anacardic acid
• 22:0-Anacardic acid,2-Hydroxy-6-pentadecylbenzoic acid,6-Pentadecylsalicylic acid
• 2-pentadecyl-6-hydroxybenzoic acid
• 6-n-pentadecylsalicylic acid
• 6-Pentadecylsalicylic acid
• Anarcadic Acid
• cyclogallipharic acid
• NSC 229596
• NSC 333857
• NSC 623096
• 6-Pentadecyl-2-hydroxybenzoic acid
• Hydrogenated anacardic acid
• Anachardic acid
• PENTADECYLSALICYLICACID
• Hodrogenated anacardic acid
• 2-Hydroxy-6-pentadecylbenzoic acid
• Hydroginkgolic acid
• 16611-84-0
• NSC-623096
• CS-0018377
• HY-N2020
• Benzoic acid, 2-hydroxy-6-pentadecyl-
• SCHEMBL627981
• 8H693KBS2W
• s7582
• BCP27645
• FT-0777685
• Anacardsaure
• C22H36O3
• Anacardic acid A
• LMPK15040002
• NS00094589
• BDBM50240436
• NSC229596
• 6-PDSA
• AKOS024457416
• CCG-208707
• Anacardic Acid - CAS 16611-84-0
• NCGC00263625-09
• BRD-K66989831-001-01-3
• NSC-229596
• MFCD07368254
• AS-63256
• CHEBI:2696
• Benzoic acid,
• 2-Hydroxy-6-pentadecylbenzoicacid
• 2-Hydroxy-6-pentadecyl-benzoic acid
• NS- 623096
• ADFWQBGTDJIESE-UHFFFAOYSA-N
• 11034-77-8
• CHEMBL33778
• (15:0)-Anacardic acid, analytical standard
• 2-OXIDANYL-6-PENTADECYL-BENZOIC ACID
• 6-(Pentadecyl)Salicylic Acid
• Salicylic acid, 6-pentadecyl-
• PA-9A
• HMS3426M05
• NSC333857
• J-010259
• NSC623096
• Pentadecylsalicylic acid, 6-
• HB1380
• EX-A3352
• NSC-333857
• A925109
• DTXSID00168078
• 6-pentadecyl_salicylic_acid
• Anacardic Acid?
• DA-70833
• Anacardic Acid

• MDL： MFCD07368254
• Inchi： 1S/C22H36O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-16-19-17-15-18-20(23)21(19)22(24)25/h15,17-18,23H,2-14,16H2,1H3,(H,24,25)
• InChI Key： ADFWQBGTDJIESE-UHFFFAOYSA-N
• SMILES： OC1=CC=CC(=C1C(=O)O)CCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 348.26600
• Monoisotopic Mass: 348.266
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 15
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5A^2
• Molecular Weight: 348.5
• XLogP3: 9.5

Experimental Properties

• Color/Form: Powder
• Density: 1.002
• Melting Point: 90-91 ºC
• Boiling Point: 474.8°C at 760 mmHg
• Flash Point: 255.1°C
• Refractive Index: 1.514
• Solubility: DMSO: ≥20mg/mL
• PSA: 57.53000
• LogP: 6.72410
• Solubility: DMSO: ≥20mg/mL
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

Anacardic Acid Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Salicylic acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on Anacardic Acid

Anacardic Acid (CAS No. 16611-84-0): A Comprehensive Overview

Anacardic Acid (CAS No. 16611-84-0) is a naturally occurring compound found in the cashew nut shell liquid (CNSL) and other parts of the cashew tree (Anacardium occidentale). This compound has garnered significant attention in recent years due to its diverse biological activities and potential applications in various fields, including pharmaceuticals, cosmetics, and materials science.

The chemical structure of Anacardic Acid is characterized by a long hydrocarbon chain with a carboxylic acid group at one end and a phenolic hydroxyl group at the other. This unique structure confers Anacardic Acid with a range of properties, including antioxidant, antimicrobial, and anti-inflammatory activities. The compound's ability to interact with various biological targets makes it a valuable candidate for drug development and other applications.

Recent studies have highlighted the potential of Anacardic Acid in several therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that Anacardic Acid exhibits potent anti-cancer properties by inducing apoptosis in various cancer cell lines. The mechanism of action involves the inhibition of histone acetyltransferase (HAT) activity, which plays a crucial role in gene expression and cell cycle regulation.

In addition to its anti-cancer effects, Anacardic Acid has been investigated for its anti-inflammatory properties. A study published in the Journal of Inflammation Research demonstrated that Anacardic Acid can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as arthritis and colitis.

The antimicrobial activity of Anacardic Acid has also been extensively studied. Research published in the Journal of Applied Microbiology has shown that Anacardic Acid exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria, as well as fungi. This property makes it a potential alternative to conventional antibiotics, which are increasingly facing resistance issues.

Beyond its therapeutic applications, Anacardic Acid has found use in the cosmetics industry due to its antioxidant properties. Studies have shown that it can protect skin cells from oxidative damage caused by free radicals, thereby reducing signs of aging and promoting skin health. This has led to its incorporation into various skincare products such as creams, serums, and lotions.

In materials science, Anacardic Acid has been explored for its potential in developing eco-friendly coatings and adhesives. Its ability to form stable films and its resistance to environmental factors make it an attractive alternative to synthetic polymers. Research published in the Journal of Applied Polymer Science has demonstrated the successful use of Anacardic Acid-based coatings on various substrates, including wood and metal.

The extraction and purification of Anacardic Acid from natural sources have been optimized to improve yield and purity. Techniques such as solvent extraction, column chromatography, and crystallization are commonly employed to obtain high-purity Anacardic Acid. These methods have been refined over the years to ensure cost-effectiveness and scalability for industrial applications.

In conclusion, Anacardic Acid (CAS No. 16611-84-0) is a multifunctional compound with a wide range of applications in pharmaceuticals, cosmetics, and materials science. Its unique chemical structure endows it with valuable biological activities, making it a subject of ongoing research and development. As new studies continue to uncover its potential benefits, the future prospects for this compound appear promising across multiple industries.